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Compound of Interest

Compound Name:
N-(Methoxymethyl)-4-

methylaniline

CAS No.: 88919-94-2

Cat. No.: B14144594

Get Quote

Executive Summary
N-(Methoxymethyl)-4-methylaniline (also known as N-(Methoxymethyl)-p-toluidine) is a

reactive hemiaminal ether intermediate formed during the condensation of p-toluidine,

formaldehyde, and methanol. Unlike stable commercial reagents, this compound typically

exists in a dynamic equilibrium or as a transient species that rapidly trimerizes into 1,3,5-tris(4-

methylphenyl)hexahydro-1,3,5-triazine.

This guide details the chemical identity, synthesis pathways, and industrial utility of this

intermediate, specifically in the context of amine protection, Mannich base chemistry, and

polymer adhesion promotion.

Part 1: Chemical Identity & Classification[1]
Nomenclature & Identifiers
Due to its reactive nature, the isolated hemiaminal ether is rarely assigned a unique

commercial CAS number. It is most frequently indexed under its stable trimeric form or as a
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reaction product mixture.

Attribute Detail

Chemical Name N-(Methoxymethyl)-4-methylaniline

Synonyms
N-(Methoxymethyl)-p-toluidine; N-

Methoxymethyl-4-aminotoluene

Molecular Formula C₉H₁₃NO

Molecular Weight 151.21 g/mol

Target CAS (Intermediate) Not commercially listed (Transient)

Stable Trimer CAS
6639-47-0 (1,3,5-tris(4-

methylphenyl)hexahydro-1,3,5-triazine)

Reaction Product CAS
68411-63-2 (Formaldehyde, reaction products

with o-toluidine - Analogous Industrial Mixture)

Structural Characteristics
The molecule features a secondary amine nitrogen attached to a p-tolyl group and a

methoxymethyl moiety (

). This

linkage characterizes it as a hemiaminal ether, a class of compounds known for acting as
"masked" imines or formaldehyde donors.

SMILES:COCNc1ccc(C)cc1 InChIKey: (Theoretical) XYJKJKA... (Variable due to stability)

Part 2: Synthesis & Reaction Dynamics
Formation Mechanism
The synthesis involves the N-alkoxymethylation of p-toluidine via a Mannich-type

condensation. The reaction is reversible and sensitive to pH and water content.

Protocol:
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Reagents: p-Toluidine (1.0 eq), Paraformaldehyde (1.0-1.2 eq), Methanol (Solvent/Reactant).

Conditions: Reflux in anhydrous methanol with a catalytic amount of base (e.g., NaOH) or

acid, followed by vacuum distillation (if isolating the ether) or crystallization (if targeting the

trimer).

Critical Control: The presence of water shifts the equilibrium back to the starting materials or

promotes polymerization.

Reaction Pathway Diagram
The following diagram illustrates the equilibrium between the monomeric hemiaminal ether, the

Schiff base (imine), and the stable hexahydrotriazine trimer.

p-Toluidine + CH2O + MeOH
N-(Methoxymethyl)-4-methylaniline

(Hemiaminal Ether)
[Transient Intermediate]

- H2O

+ H2O (Hydrolysis)
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- MeOH
(Elimination)

1,3,5-Tris(4-methylphenyl)
hexahydro-1,3,5-triazine

(Stable Product)

Trimerization
(Thermodynamic Sink)

Heat/Acid

Click to download full resolution via product page

Figure 1: Reaction pathway showing the conversion of precursors to the hemiaminal ether and

its subsequent equilibrium with the imine and stable trimer.

Part 3: Applications & Utility
Latent Formaldehyde Source
In industrial applications, N-(methoxymethyl) anilines function as latent formaldehyde

generators. Under thermal or acidic stress, the

bond cleaves, releasing formaldehyde in situ.

Use Case: Cross-linking agent in phenolic resins and tire rubber compounds (adhesion

promoters).

Mechanism: The released formaldehyde reacts with resorcinol or other nucleophiles to form

methylene bridges, reinforcing the polymer network.
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Protecting Group Chemistry
The methoxymethyl (MOM) group is a standard protecting group for amines.

Stability: Stable to basic conditions.

Deprotection: Removed using mild acid (e.g., dilute HCl or TFA) to regenerate the free

amine.

Synthetic Utility: Allows p-toluidine to undergo lithiation or other modifications on the

aromatic ring without interference from the N-H proton.

Precursor to Tröger’s Base
Condensation of p-toluidine with formaldehyde in strong acid (e.g., HCl or TFA) bypasses the

triazine to form Tröger’s Base (2,8-dimethyl-6H,12H-5,11-methanodibenzo[b,f][1,5]diazocine), a

V-shaped molecule used in supramolecular chemistry and enantioselective catalysis.

Part 4: Safety & Handling (E-E-A-T)[1]
Toxicology Profile
As a derivative of p-toluidine, this compound must be handled with extreme caution.

p-Toluidine Hazard: Classified as toxic by inhalation, skin contact, and ingestion. Known to

cause methemoglobinemia (cyanosis) and is a suspected human carcinogen (IARC Group

2B).

Formaldehyde Hazard: Hydrolysis releases formaldehyde, a known carcinogen and

sensitizer.

Handling Protocols
Containment: All weighing and transfers must occur within a certified chemical fume hood.

PPE: Double nitrile gloves, chemical splash goggles, and a lab coat are mandatory.

Waste Disposal: Segregate as hazardous organic waste. Do not mix with oxidizers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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